Cas no 2352861-63-1 (tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate
• CAS No: 2352861-63-1
• MF: C₁₂H₁₇NO₅S
• MW: 287.332082509995
• CID: 5673177
• PubChem ID: 165769697
• Update Time: 2025-10-15

tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate
• EN300-26665025
• 2352861-63-1

• Inchi： 1S/C12H17NO5S/c1-12(2,3)18-11(15)13-9-7-8(19(4,16)17)5-6-10(9)14/h5-7,14H,1-4H3,(H,13,15)
• InChI Key： NVMKRTJCNBJZHF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 287.08274382g/mol
• Monoisotopic Mass: 287.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate (CAS: 2352861-63-1)

In recent years, tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate (CAS: 2352861-63-1) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique carbamate and methanesulfonyl functional groups, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential as a precursor for novel drug candidates.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate. Recent publications have highlighted improved methodologies that enhance yield and purity, making the compound more accessible for further pharmacological evaluation. For instance, a 2023 study demonstrated a novel catalytic approach that reduces byproduct formation and simplifies purification steps, thereby streamlining the production process.

Pharmacological investigations have revealed that tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate exhibits notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that the compound can effectively modulate key inflammatory pathways, such as the NF-κB signaling cascade. These findings suggest its potential utility in treating chronic inflammatory conditions, although further in vivo studies are required to validate these effects.

Another promising avenue of research involves the use of tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate as a building block for the development of targeted therapies. Its structural features make it an attractive candidate for the design of enzyme inhibitors, particularly those targeting sulfotransferases and other sulfonyl group-interacting proteins. Recent computational modeling studies have identified several derivatives with enhanced binding affinities, paving the way for future drug discovery efforts.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Current research is also exploring its potential toxicological effects and long-term stability, which are critical for its transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, tert-butyl N-(2-hydroxy-5-methanesulfonylphenyl)carbamate (CAS: 2352861-63-1) represents a versatile and promising compound in the realm of chemical biology and drug development. Ongoing research continues to uncover its multifaceted applications, from anti-inflammatory agents to enzyme inhibitors. As synthetic methodologies and pharmacological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.